2-(5-Bromo-2-chloro-4-methoxy-phenyl)-2-methyl-propionitrile

• Molecular Formula: C11H11BrClNO
• Molecular Weight: 288.57 g/mol
• IUPAC Name: 2-(5-bromo-2-chloro-4-methoxyphenyl)-2-methylpropanenitrile
• InChI: InChI=1S/C11H11BrClNO/c1-11(2,6-14)7-4-8(12)10(15-3)5-9(7)13/h4-5H,1-3H3
• InChI Key: JCVLRIAZLARSKM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C#N)C1=CC(=C(C=C1Cl)OC)Br

Description

2-(5-Bromo-2-chloro-4-methoxy-phenyl)-2-methyl-propionitrile is a useful research compound. Its molecular formula is C11H11BrClNO and its molecular weight is 288.57 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2-(2-chloro-4-methoxy-phenyl)-2-methyl-propionitrile (17.5 g, 0.0835 mol) in TFA (100 mL) was cooled to 0° C. N-bromosuccinimide (14.9 g, 0.0835 mol) was added in small portions keeping the temperature below 5° C. The orange solution was stirred for 2 h/25° C. and evaporated to dryness. Water (200 mL) was added and the mixture was stirred vigorously for 1 h. The crude product was filtered off and recrystallized from boiling MeOH. The pure product was isolated as white needles. Yield: 13 g (54%). GCMS: >99%